Cas no 14907-27-8 (D-Tryptophan methyl ester hydrochloride)

• Product Name: D-Tryptophan methyl ester hydrochloride
• CAS No: 14907-27-8
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• MDL: MFCD00038992
• CID: 49962
• PubChem ID: 11448200
• Update Time: 2025-10-16

D-Tryptophan methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Tryptophan methyl ester hydrochloride
• D-Tryptophan Methyl ester
• H-D-Trp-OMe*HCl
• H-D-Trp-OMe.HCl
• D-trpoome.hcl
• (R)-Methyl 2-amino-3-(1H-indol-3-yl)propanoate hydrochloride
• D-Trp-ome-HCl
• D-Tryptophan Methyl
• D-Tryptophan methyl ester HCL
• D-Tryptophan methylester hydrochloride salt
• H-D-Trp-OMe · HCl
• H-D-TRP-OME HCL
• Tryptophan methyl ester hydrochloride
• methyl (2R)-2-amino-3-(1H-indol-3-yl)propanoate,hydrochloride
• (S)-2-Amino-3-(1H-indol-3-yl)-propionic acid methyl ester hydrochloride
• Trp-OMe
• D-TRP.OME.HCL
• D-Trp-OCH3.Hcl
• D-TRYPTOPHAN-OME HCL
• D-TRYPTOPHANE METHYL ESTER HCL
• Methyl D-Tryptophanate Hydrochloride
• H-D-Trp-OMe·HCl
• Methyl (2R)-2-amino-3-(1H-indol-3-yl)propanoate hydrochloride
• DTrp-OMe.HCl
• PubChem10879
• KSC174M8R
• Jsp002336
• D-Tryptophan methyl ester, HCl
• XNFNGGQRDXFYMM-HNCPQSOCSA-N
• D-Tryptophan-methylester-hydrochlorid
• methyl (2R)-2-amino-3-(1H-indol-3-yl)propanoate;hydrochloride
• DS-1161
• Z1536943518
• (2R)-3-(1H-indol-3-yl)-1-methoxy-1-oxopropan-2-aminium chloride
• DTXSID90466232
• AM20060514
• D-Tryptophan, methyl ester, monohydrochloride
• (D)-tryptophan methyl ester hydrochloride
• D-Tryptophan methyl ester hydrochloride, 98%
• 4AD8W26KPC
• 14907-27-8
• AC-15633
• [(2R)-3-(1H-Indol-3-yl)-1-methoxy-1-oxopropan-2-yl]azanium;chloride
• AKOS015924253
• CS-W010186
• (R)-2-Amino-3-(1H-indol-3-yl)-propionic acid methyl ester hydrochloride
• Methyl(2R)-2-amino-3-(1H-indol-3-yl)propanoate hydrochloride
• d-tryptophan methylester hydrochloride
• MFCD00038992
• D-Tryptophan, methyl ester, hydrochloride (1:1)
• EN300-118936
• SCHEMBL475266
• T-8390
• EC 639-469-7
• NS00024880
• (R)-Tryptophane methyl ester hydrochloride
• T2442
• A808840

• MDL： MFCD00038992
• Inchi： 1S/C12H14N2O2.ClH/c1-16-12(15)10(13)6-8-7-14-11-5-3-2-4-9(8)11;/h2-5,7,10,14H,6,13H2,1H3;1H/t10-;/m1./s1
• InChI Key： XNFNGGQRDXFYMM-HNCPQSOCSA-N
• SMILES： Cl.O(C)C([C@@H](CC1=CNC2C=CC=CC1=2)N)=O

Computed Properties

• Exact Mass: 254.08200
• Monoisotopic Mass: 254.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 68.1

Experimental Properties

• Color/Form: Powder
• Melting Point: 205°C(lit.)
• Boiling Point: 390.6°Cat760mmHg
• Flash Point: 190°C
• Refractive Index: -19 ° (C=5, MeOH)
• Water Partition Coefficient: Soluble in water (150 mg/ml), dimethyl sulfoxide and methanol (50 mg/ml).
• PSA: 68.11000
• LogP: 2.71300
• Optical Activity: [α]20/D −18°, c = 5 in methanol
• Solubility: Not determined
• Vapor Pressure: No data available

D-Tryptophan methyl ester hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on D-Tryptophan methyl ester hydrochloride

D-Tryptophan methyl ester hydrochloride (CAS No. 14907-27-8): A Comprehensive Overview

D-Tryptophan methyl ester hydrochloride, with the chemical identifier CAS No. 14907-27-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, derived from the essential amino acid tryptophan, has garnered attention due to its unique structural and functional properties, making it a valuable tool in various research applications.

The molecular structure of D-Tryptophan methyl ester hydrochloride consists of a tryptophan backbone with an ester group and a hydrochloride salt form. This modification not only enhances its solubility in aqueous solutions but also imparts additional reactivity, making it suitable for a wide range of biochemical assays and synthetic applications. The presence of the ester group allows for further chemical modifications, enabling researchers to tailor its properties for specific experimental needs.

In recent years, D-Tryptophan methyl ester hydrochloride has been extensively studied for its potential applications in drug development and therapeutic interventions. One of the most promising areas of research involves its role in modulating neurotransmitter systems. Tryptophan is a precursor to serotonin, a neurotransmitter crucial for regulating mood, sleep, and appetite. By studying the derivatives of tryptophan, such as D-Tryptophan methyl ester hydrochloride, researchers aim to develop novel compounds that can interact with serotonin receptors more effectively, potentially leading to new treatments for neurological disorders.

Moreover, the compound has shown promise in immunomodulatory research. Tryptophan and its derivatives are known to influence immune responses by interacting with various cellular pathways. Studies have indicated that D-Tryptophan methyl ester hydrochloride can modulate cytokine production and immune cell activity, suggesting its potential use in developing immunotherapeutic strategies. These findings are particularly relevant in the context of autoimmune diseases and cancer immunotherapy, where precise control over immune responses is essential.

Recent advancements in analytical chemistry have also highlighted the utility of D-Tryptophan methyl ester hydrochloride as an internal standard or reference compound. Its well-characterized properties make it an ideal candidate for calibrating analytical instruments and validating assay methods. Researchers often utilize this compound to ensure the accuracy and reliability of their experimental results, particularly in high-throughput screening processes where precision is paramount.

The synthesis of D-Tryptophan methyl ester hydrochloride is another area of active research. Efficient synthetic routes not only improve the availability of the compound but also reduce costs, making it more accessible for widespread use. Recent studies have explored enzymatic and catalytic methods for producing this compound, which offer higher yields and fewer byproducts compared to traditional synthetic approaches. These innovations are crucial for scaling up production and meeting the growing demand from both academic and industrial researchers.

In conclusion, D-Tryptophan methyl ester hydrochloride (CAS No. 14907-27-8) is a multifaceted compound with significant applications in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable tool for studying neurotransmitter systems, immune responses, and various other biological processes. As research continues to uncover new applications and synthetic methods, the importance of this compound is likely to grow further, contributing to advancements in medicine and biotechnology.